(7R,8R,8aS)-8-Acetoxy-5-chloro-3-[(1E,3E)-3,5-dimethyl-1,3-heptadienyl]-1,7,8,8a-tetrahydro-7-hydroxy-7-methyl-6H-2-benzopyran-6-one

• Molecular Formula: C21H27ClO5
• Molecular Weight: 394.9 g/mol
• IUPAC Name: [(7R,8R,8aS)-5-chloro-3-[(1E,3E)-3,5-dimethylhepta-1,3-dienyl]-7-hydroxy-7-methyl-6-oxo-8,8a-dihydro-1H-isochromen-8-yl] acetate
• InChI: InChI=1S/C21H27ClO5/c1-6-12(2)9-13(3)7-8-15-10-16-17(11-26-15)20(27-14(4)23)21(5,25)19(24)18(16)22/h7-10,12,17,20,25H,6,11H2,1-5H3/b8-7+,13-9+/t12?,17-,20-,21+/m1/s1
• InChI Key: MMOJJYPBNVVCGY-LYLCUPBQSA-N
• Isomeric SMILES: CCC(C)/C=C(\C)/C=C/C1=CC2=C(C(=O)[C@]([C@@H]([C@@H]2CO1)OC(=O)C)(C)O)Cl
• Canonical SMILES: CCC(C)C=C(C)C=CC1=CC2=C(C(=O)C(C(C2CO1)OC(=O)C)(C)O)Cl
• synonyms: 5-chloro-3-(3',5'-dimethyl-1',3'--heptadienyl)-1,7,8,8a-tetrahydro-7,8-dihydroxy-7-methyl-6H-2-benzopyran-6-one 8-acetate; isochromophilone VIII

Description

(7R,8R,8aS)-8-Acetoxy-5-chloro-3-[(1E,3E)-3,5-dimethyl-1,3-heptadienyl]-1,7,8,8a-tetrahydro-7-hydroxy-7-methyl-6H-2-benzopyran-6-one is a natural product found in Penicillium with data available.

Scientific Research Applications

Enzyme Inhibition

• Isochromophilones VII and VIII, structurally similar to the compound , have been found to inhibit diacylglycerol acyltransferase and acyl-CoA: cholesterol acyltransferase activities. This suggests potential applications in targeting these enzymes for therapeutic purposes (Yang et al., 1996).

Metal Complex Formation

• Compounds structurally related to the chemical have been used to synthesize metal complexes with various divalent transition metal ions. This research indicates potential applications in the field of coordination chemistry and material science (Abdel-Latif & Mohamed, 2017).

Synthetic Chemistry Applications

• Related compounds have been used in the synthesis of fused pyranones, showcasing their utility in organic synthesis and the development of novel chemical entities (Ornik et al., 1990).

Photochemical Studies

• Similar benzopyran compounds have been studied for their photochemical properties, indicating potential research applications in photochemistry and the development of light-responsive materials (Chauncey & Grundon, 1990).

Drug Development Research

• Benzopyran derivatives, structurally related to the compound, have been explored for their potential in drug development and as intermediates in medicinal chemistry (Sittisombut et al., 2006).

Crystallographic Studies

• The crystal structure of Austdiol, a compound closely related to the query chemical, has been studied, indicating the importance of such compounds in crystallography and material science research (Lo Presti et al., 2003).